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This guide provides an objective comparison of the mechanical properties of
Magnesium/Magnesium Oxide (Mg/MgO) composites against other common magnesium-
based metal matrix composites (MMCs), including those reinforced with Silicon Carbide (SiC),
Aluminum Oxide (Al203), and Carbon Nanotubes (CNTs). The information herein is supported
by experimental data from various studies to aid in material selection and development.

Data Presentation: Comparative Mechanical
Properties

The following tables summarize the quantitative data on the mechanical properties of Mg/MgO
composites and their alternatives. It is important to note that the properties of composites are
highly dependent on the fabrication method, reinforcement volume/weight percentage, and
testing conditions. The data presented here is a synthesis from multiple sources to provide a
comparative overview.

Table 1: Comparison of Tensile Strength of Magnesium Matrix Composites
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. Ultimate ]
. Reinforcem L . Yield .
Composite Fabrication Tensile Elongation
. ent Content Strength
Material Method Strength (%)
(wt. %) (MPa)
(MPa)
Powder
Mg/MgO 1.0 Metallurgy + 247 209.5 21.2
Extrusion
Equal
g ~180
Channel .
Mg/AI203 10 (vol. %) (Compressive - -
Angular
Extrusion
Powder
Mg/SiC 1.0 (vol. %) 203 - -
Metallurgy
Powder
Mg/CNT 0.5 Metallurgy +  195.4 - -

Extrusion

Table 2: Comparison of Hardness of Magnesium Matrix Composites

. . Reinforcement L Hardness (Vickers
Composite Material Fabrication Method
Content (wt. %) Hardness - HV)

Powder Metallurgy +

Mg/MgO 1.0 ) 69.81
Extrusion
Equal Channel

Mg/Al203 10 (vol. %) _ ~65
Angular Extrusion

Mg/SiC 8.0 Powder Metallurgy 75.16
Powder Metallurgy +

Mg/CNT 0.5 ~60

Extrusion

Table 3: Comparison of Wear Rate of Magnesium Matrix Composites
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. Reinforcem .
Composite Test Sliding Wear Rate
. ent Content Load (N)
Material Method Speed (m/s) (mm?3/m)
(wt. %)

Data not

readily
Mg/MgO - Pin-on-Disc - - available in

comparative

studies

Data not

readily
Mg/AI203 - Pin-on-Disc - - available in

comparative

studies

Mg/SiC 9.0 Pin-on-Disc 10 1 ~0.005

) ) Lower than
Mg/CNT 3.0 Pin-on-Disc
base alloy

Experimental Protocols

Detailed methodologies for the key experiments cited are outlined below, based on established
ASTM standards.

Tensile Testing
Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.[1]
[2][3][4]

Procedure:

e Specimen Preparation: Dog-bone shaped specimens are machined from the composite
material with dimensions as specified in the standard. The surface is polished to remove any
machine marks.

o Gage Length Marking: Two marks are made on the specimen’'s gauge section at a
predetermined distance.
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e Machine Setup: The specimen is mounted in the grips of a universal testing machine. An
extensometer is attached to the gauge section to accurately measure elongation.

o Testing: A uniaxial tensile load is applied at a constant strain rate until the specimen
fractures.

o Data Acquisition: The load and displacement data are recorded throughout the test.

e Analysis: The ultimate tensile strength, yield strength, and elongation are determined from
the stress-strain curve.

Hardness Testing

Standard: ASTM E384 - Standard Test Method for Microindentation Hardness of Materials
(Vickers).[5][6][7]1[8][9]

Procedure:

o Sample Preparation: The surface of the composite sample is ground and polished to a
mirror-like finish to ensure a clear indentation.

e Machine Setup: The sample is placed on the stage of a Vickers microhardness tester.

 Indentation: A diamond indenter in the shape of a square-based pyramid is pressed into the
material with a specific load (e.g., 100 gf) for a set duration (e.g., 15 seconds).

o Measurement: After the load is removed, the two diagonals of the resulting indentation are
measured using a microscope integrated with the tester.

o Calculation: The Vickers hardness number (HV) is calculated based on the applied load and
the average diagonal length.

Wear Testing

Standard: ASTM G99 - Standard Test Method for Wear Testing with a Pin-on-Disc Apparatus.
[10][12][12][13][14]

Procedure:
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e Specimen Preparation: A pin is fabricated from the composite material, and a disc is made
from a counter material (e.g., hardened steel). The surfaces of both are cleaned and
prepared to a specific roughness.

o Apparatus Setup: The disc is mounted on a rotating platform, and the pin is held stationary in
a holder that applies a specific normal load.

o Testing: The disc is rotated at a constant speed for a predetermined sliding distance or time,
causing the pin to slide against the disc.

o Data Collection: The frictional force is continuously monitored during the test. The weight
loss of the pin and disc is measured before and after the test.

o Calculation: The wear rate is calculated as the volume of material lost divided by the sliding
distance.
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Caption: Key strengthening mechanisms in Mg/MgO composites.

Experimental Workflow for Mechanical Property
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Caption: Workflow for evaluating mechanical properties.

Conclusion

The incorporation of MgO particles into a magnesium matrix generally leads to an improvement
in mechanical properties such as hardness and strength. When compared to other common
reinforcements, the performance of Mg/MgO composites is competitive.
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* Mg/AI203 composites show comparable improvements in hardness and compressive
strength to Mg/MgO composites.[15]

e Mg/SiC composites often exhibit superior hardness and wear resistance due to the inherent
hardness of SiC particles.[15][16][17]

e Mg/CNT composites have the potential for significant strengthening at very low
reinforcement content, though challenges in achieving uniform dispersion can affect overall
performance.[18][19][20]

The choice of reinforcement ultimately depends on the specific application requirements,
including desired mechanical properties, cost, and manufacturing feasibility. Mg/MgO
composites present a viable option for applications requiring a good balance of enhanced
mechanical performance and potentially lower cost compared to some advanced
reinforcements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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